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Executive Summary
Aluminum carbide (Al₄C₃) is a yellow-brown crystalline solid with high hardness and a high

melting point, making it a material of interest in ceramics and as a strengthening agent in

aluminum-based composites.[1][2] Its utility in various applications is often dictated by its

interaction with different media. This guide provides a comprehensive overview of the solubility

and reactivity of aluminum carbide in a range of solvents. A critical distinction is made

between true solubility and chemical reaction, as Al₄C₃ readily decomposes in protic solvents.

This document consolidates available quantitative data, outlines experimental protocols for

synthesis and solubility determination, and provides logical diagrams for key processes.

Reactivity and "Solubility" in Protic Solvents
For many common polar solvents, particularly those with acidic protons (protic solvents),

aluminum carbide does not exhibit true solubility. Instead, it undergoes a decomposition

reaction. This is a crucial consideration for any application involving contact with water,

alcohols, or acids.
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Aluminum carbide is generally considered insoluble in water.[3] However, it reacts readily with

water, especially when heated, to produce methane (CH₄) gas and a precipitate of aluminum

hydroxide (Al(OH)₃).[1][4][5] This hydrolysis reaction is exothermic and irreversible.[6]

Reaction Equation: Al₄C₃(s) + 12H₂O(l) → 4Al(OH)₃(s) + 3CH₄(g)[4][5]

// Nodes Al4C3 [label="Aluminum Carbide\n(Al₄C₃)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; H2O [label="Water\n(12H₂O)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Reactants [label="Reactants", shape=ellipse, style=rounded,

fillcolor="#FBBC05", fontcolor="#202124"]; AlOH3 [label="Aluminum Hydroxide\n(4Al(OH)₃)",

fillcolor="#34A853", fontcolor="#FFFFFF"]; CH4 [label="Methane\n(3CH₄)", fillcolor="#34A853",

fontcolor="#FFFFFF"]; Products [label="Products", shape=ellipse, style=rounded,

fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Reactants -> Al4C3 [label="+"]; Reactants -> H2O [label="+"]; {Al4C3, H2O} ->

Products [label="Hydrolysis Reaction", dir=forward]; Products -> AlOH3; Products -> CH4; }

/dot

Caption: Reaction pathway for the hydrolysis of aluminum carbide.

Acids
Aluminum carbide reacts violently with acids, leading to its decomposition and the formation

of the corresponding aluminum salt and methane.[1] It is often described as "soluble" in dilute

acids, but this is a result of a chemical reaction rather than physical dissolution.[7][8][9]

Hydrochloric Acid (HCl): Reacts to form aluminum chloride (AlCl₃) and methane.[8][10]

Reaction Equation: Al₄C₃(s) + 12HCl(aq) → 4AlCl₃(aq) + 3CH₄(g)[8][10]

Sulfuric Acid (H₂SO₄): Reacts to produce aluminum sulfate (Al₂(SO₄)₃) and methane.[11]

Reaction Equation: Al₄C₃(s) + 6H₂SO₄(aq) → 2Al₂(SO₄)₃(aq) + 3CH₄(g)[11]

Nitric Acid (HNO₃): Reacts to form aluminum nitrate (Al(NO₃)₃) and methane.[12] Reaction

Equation: Al₄C₃(s) + 12HNO₃(aq) → 4Al(NO₃)₃(aq) + 3CH₄(g)[12] It is worth noting that

concentrated nitric acid can passivate metallic aluminum by forming a protective oxide layer,

but the reaction with aluminum carbide proceeds.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://www.solubilityofthings.com/aluminumcarbanide
https://lifechemicals.com/blog/computational-chemistry/443-compound-solubility-measurements-for-early-drug-discovery
https://www.researchgate.net/publication/287745238_Solubility_of_carbon_in_aluminium_and_its_effect_upon_the_casting_process
https://pubs.acs.org/doi/abs/10.1021/acs.chemmater.6b04830
https://patents.google.com/patent/CN102442668A/en
https://www.researchgate.net/publication/287745238_Solubility_of_carbon_in_aluminium_and_its_effect_upon_the_casting_process
https://pubs.acs.org/doi/abs/10.1021/acs.chemmater.6b04830
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://lifechemicals.com/blog/computational-chemistry/443-compound-solubility-measurements-for-early-drug-discovery
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB2101499.htm
https://datasheets.scbt.com/sc-239216.pdf
https://www.echemi.com/products/pid_Seven8751-aluminumcarbide.html
https://datasheets.scbt.com/sc-239216.pdf
https://www.tms.org/pubs/books/4062.chapter2.pdf
https://datasheets.scbt.com/sc-239216.pdf
https://www.tms.org/pubs/books/4062.chapter2.pdf
https://patents.google.com/patent/US2942951A/en
https://patents.google.com/patent/US2942951A/en
https://en.wikipedia.org/wiki/Aluminium_carbide
https://en.wikipedia.org/wiki/Aluminium_carbide
https://www.benchchem.com/product/b075661?utm_src=pdf-body
https://chemistry.stackexchange.com/questions/44680/is-there-a-reaction-between-ethanol-and-aluminum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility in Aprotic and Organic Solvents
Information on the true solubility of aluminum carbide in aprotic organic solvents is limited,

and quantitative data is scarce. The general observation is that solubility is limited.[3]

Polar Aprotic Solvents: It is reported to be insoluble in acetone.[2] While some sources

suggest slight solubility in polar solvents, specific data is not available.[3]

Non-polar Solvents: Typically exhibits low to no solubility.[3]

Alcohols: While alcohols are organic, their hydroxyl group makes them protic. Like water,

they are expected to react with aluminum carbide, especially under conditions that favor

the removal of the passivating oxide layer on aluminum, though this is not well-documented

for Al₄C₃ specifically.[14]

Table 1: Summary of Aluminum Carbide Reactivity and Solubility in Common Solvents

Solvent Type Observation
Products of
Reaction (if
any)

Citation

Water (H₂O) Protic
Reacts
(insoluble)

Aluminum
Hydroxide,
Methane

[3][4][5]

Dilute

Hydrochloric Acid

(HCl)

Protic (Acidic)
Reacts

("Soluble")

Aluminum

Chloride,

Methane

[7][8][10]

Dilute Sulfuric

Acid (H₂SO₄)
Protic (Acidic) Reacts

Aluminum

Sulfate, Methane
[11]

Dilute Nitric Acid

(HNO₃)
Protic (Acidic) Reacts

Aluminum

Nitrate, Methane
[12]

Acetone Aprotic Polar Insoluble N/A [2]

| Non-polar Organic Solvents | Aprotic Non-polar| Low to no solubility | N/A |[3] |
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Solubility in Molten Media
Significant research has been conducted on the solubility of aluminum carbide in molten

metals and salts, driven by its relevance in aluminum production and metallurgy.

Molten Aluminum
Carbon has a slight solubility in liquid aluminum, where it exists as aluminum carbide.[4] The

solubility is highly dependent on temperature. The presence of aluminum carbide as a solid

phase is a known issue in aluminum casting processes, where it can precipitate during cooling.

[4]

Table 2: Quantitative Solubility of Carbon (as Al₄C₃) in Liquid Aluminum

Temperature Solubility (ppm by weight) Citation

800 °C < 10 [4]

1000 °C 40 [4]

| 1200 °C | 200 - 250 |[4] |

// Nodes Temp [label="Temperature", shape=ellipse, style=rounded, fillcolor="#FBBC05",

fontcolor="#202124"]; Sol [label="Solubility in Molten Al", shape=ellipse, style=rounded,

fillcolor="#FBBC05", fontcolor="#202124"]; T_800 [label="800 °C", fillcolor="#FFFFFF",

fontcolor="#202124"]; T_1000 [label="1000 °C", fillcolor="#FFFFFF", fontcolor="#202124"];

T_1200 [label="1200 °C", fillcolor="#FFFFFF", fontcolor="#202124"]; S_10 [label="< 10 ppm",

fillcolor="#FFFFFF", fontcolor="#202124"]; S_40 [label="40 ppm", fillcolor="#FFFFFF",

fontcolor="#202124"]; S_250 [label="200-250 ppm", fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Temp -> T_800; Temp -> T_1000; Temp -> T_1200; T_800 -> S_10

[label="corresponds to"]; T_1000 -> S_40 [label="corresponds to"]; T_1200 -> S_250

[label="corresponds to"]; Sol -> S_10; Sol -> S_40; Sol -> S_250; } /dot

Caption: Relationship between temperature and Al₄C₃ solubility in liquid aluminum.

Cryolitic Melts
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The solubility of aluminum carbide has been determined in cryolitic melts (Na₃AlF₆), which are

used as the solvent in the electrolytic production of aluminum. The solubility is a function of the

melt's temperature and composition, including the ratio of sodium fluoride to aluminum fluoride

(NaF/AlF₃) and the concentration of alumina (Al₂O₃). A maximum solubility of 2.1 wt% was

observed at 1020°C at a specific NaF/AlF₃ ratio of 1.80. Increasing the alumina content tends

to decrease the solubility of aluminum carbide.

Experimental Protocols
Synthesis and Purification of Aluminum Carbide
Several methods exist for the synthesis of aluminum carbide.[2] A common laboratory and

industrial method is the direct reaction of aluminum and carbon at high temperatures.

Objective: To synthesize Al₄C₃ and purify the product.

Materials:

Fine aluminum powder

Carbon black or graphite powder[12]

Catalyst (optional, e.g., cryolite to lower reaction temperature)[12]

Clay crucible

Tube furnace with inert atmosphere (e.g., Argon)

Dilute hydrochloric acid (~5%)

Ethanol

Drying oven

Procedure:

Mixing: Prepare a stoichiometric mixture of aluminum powder and carbon powder (e.g., ~3

parts aluminum to 1 part carbon by weight).[12] For a catalyzed reaction, add a small

amount of cryolite (~5% of the charge weight).[12]
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Reaction: Place the mixture in a clay crucible and heat in a furnace under an inert

atmosphere.

Uncatalyzed: Heat to 1200-1400°C or higher.[12]

Catalyzed: Heat to an ignition temperature of approximately 700°C.[12] The exothermic

reaction should self-propagate.

Cooling: After the reaction is complete, allow the furnace to cool to room temperature under

the inert atmosphere.

Purification:

Carefully treat the cooled product with dilute hydrochloric acid to dissolve any unreacted

aluminum.

Wash the remaining solid with deionized water to remove aluminum chloride and other

soluble impurities.

Perform a final wash with ethanol to aid in drying.

Dry the purified aluminum carbide powder in an oven at a low temperature (e.g., 80-

90°C).

Storage: Store the final product in a desiccator or under an inert, dry atmosphere to prevent

reaction with moisture.[7][8]

// Nodes Start [label="Start", shape=ellipse, style=rounded, fillcolor="#FBBC05",

fontcolor="#202124"]; Mix [label="Mix Al and C\nPowders (3:1)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Heat [label="Heat in Furnace\n(Inert Atmosphere)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Cool [label="Cool to Room Temp", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; Purify [label="Purification", shape=Mdiamond, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Wash_HCl [label="Wash with\ndilute HCl", fillcolor="#FFFFFF",

fontcolor="#202124"]; Wash_H2O [label="Wash with\nDeionized H₂O", fillcolor="#FFFFFF",

fontcolor="#202124"]; Wash_EtOH [label="Wash with\nEthanol", fillcolor="#FFFFFF",

fontcolor="#202124"]; Dry [label="Dry in Oven", fillcolor="#34A853", fontcolor="#FFFFFF"];
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Store [label="Store in\nDesiccator", fillcolor="#34A853", fontcolor="#FFFFFF"]; End

[label="End", shape=ellipse, style=rounded, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Start -> Mix; Mix -> Heat; Heat -> Cool; Cool -> Purify; Purify -> Wash_HCl

[label="Step 1"]; Wash_HCl -> Wash_H2O [label="Step 2"]; Wash_H2O -> Wash_EtOH

[label="Step 3"]; Wash_EtOH -> Dry; Dry -> Store; Store -> End; } /dot

Caption: A generalized workflow for the synthesis and purification of aluminum carbide.

Protocol for Solubility Determination in Aprotic Solvents
This is a generalized "excess solid" method, which must be performed under strictly anhydrous

conditions due to the reactivity of aluminum carbide.

Objective: To determine the solubility of Al₄C₃ in a given aprotic solvent at a specific

temperature.

Materials & Instruments:

Purified, dry aluminum carbide powder

Anhydrous solvent (e.g., spectrophotometric grade, dried over molecular sieves)

Inert atmosphere glovebox

Temperature-controlled shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 μm, compatible with the solvent)

Analytical balance

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or similar elemental

analysis instrument.

Procedure:

Preparation (in Glovebox):
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Add an excess amount of Al₄C₃ powder to a known volume of the anhydrous solvent in a

sealable vial. The "excess" ensures that a saturated solution is formed.

Seal the vial tightly to prevent any atmospheric moisture contamination.

Equilibration:

Place the vial in a shaker set to a constant temperature.

Agitate the mixture for a prolonged period (e.g., 24-72 hours) to ensure equilibrium is

reached.

Separation of Solid and Liquid Phases:

Allow the vial to rest at the set temperature for several hours to let the undissolved solid

settle.

Centrifuge the vial to further separate the solid.

Sample Collection:

Carefully draw a known volume of the supernatant (the clear liquid phase) using a syringe.

Immediately pass the liquid through a syringe filter to remove any remaining suspended

microparticles. This step is critical for accuracy.

Analysis:

Dilute the filtered sample with an appropriate solvent (e.g., dilute nitric acid to digest the

sample for analysis).

Determine the concentration of aluminum in the diluted sample using ICP-OES.

Calculation:

From the aluminum concentration, calculate the mass of Al₄C₃ that was dissolved in the

original volume of the solvent.

Express the solubility in standard units, such as g/100 mL or mol/L.
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Conclusion
The interaction of aluminum carbide with various solvents is dominated by its chemical

reactivity rather than simple physical dissolution. It is stable and largely insoluble in aprotic,

non-polar organic solvents. However, in protic solvents such as water and acids, it undergoes

rapid decomposition to form methane and the corresponding aluminum salt or hydroxide.

Quantitative solubility data is primarily available for high-temperature molten systems like liquid

aluminum and cryolitic melts, where it plays a significant role in industrial processes. For

researchers and developers, it is imperative to consider the reactive nature of aluminum
carbide and to employ strictly anhydrous conditions when handling it with potentially reactive

media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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